Cas no 42045-05-6 (5-Amino-2-chlorocinnamic acid)

• Product Name: 5-Amino-2-chlorocinnamic acid
• CAS No: 42045-05-6
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4949098
• Update Time: 2025-05-27

5-Amino-2-chlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chlorocinnamic acid

• Inchi： 1S/C9H8ClNO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h1-5H,11H2,(H,12,13)/b4-1+
• InChI Key： OZORIZOKZULOBT-DAFODLJHSA-N
• SMILES： ClC1=CC=C(C=C1/C=C/C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3

Additional information on 5-Amino-2-chlorocinnamic acid

5-Amino-2-chlorocinnamic Acid: A Comprehensive Overview

5-Amino-2-chlorocinnamic acid, also known by its CAS number CAS No. 42045-05-6, is a versatile organic compound with significant applications in various fields of chemistry and biology. This compound, characterized by its amino and chloro substituents on the aromatic ring, has garnered attention due to its unique chemical properties and potential for functionalization. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements associated with 5-amino-2-chlorocinnamic acid.

The molecular structure of 5-amino-2-chlorocinnamic acid consists of a benzene ring with an amino group (-NH₂) at the 5-position and a chlorine atom at the 2-position. The presence of these substituents imparts distinct electronic and steric effects, making the compound highly reactive in various chemical transformations. The carboxylic acid group (-COOH) at the meta position further enhances its versatility, enabling it to participate in a wide range of reactions such as esterification, amidation, and coupling reactions.

Recent studies have highlighted the importance of 5-amino-2-chlorocinnamic acid in drug discovery and development. Researchers have explored its potential as a building block for designing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings underscore the compound's role as a valuable precursor in medicinal chemistry.

In addition to its medicinal applications, 5-amino-2-chlorocinnamic acid has found utility in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of novel materials for sensing and catalysis. A research team from the University of California reported that incorporating this compound into metal-organic frameworks (MOFs) enhances their gas adsorption capabilities. Such advancements highlight the compound's potential in creating advanced materials for environmental and industrial applications.

The synthesis of 5-amino-2-chlorocinnamic acid typically involves multi-step processes that combine aromatic substitution reactions with functional group transformations. One common approach involves the chlorination of an amino-substituted cinnamic acid derivative using chlorine gas under controlled conditions. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction times through the use of microwave-assisted techniques. These advancements not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste generation.

Beyond its direct applications, 5-amino-2-chlorocinnamic acid serves as a valuable tool in fundamental chemical research. Its reactivity patterns provide insights into aromatic substitution mechanisms, particularly under different steric and electronic conditions. A collaborative study between chemists at Stanford University and ETH Zurich revealed that the compound's reactivity can be modulated by varying the solvent system or introducing additional substituents on the aromatic ring.

In conclusion, 5-amino-2-chlorocinnamic acid, with its unique structural features and diverse reactivity, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, materials science, and fundamental chemistry studies. As researchers uncover new synthetic routes and functionalization strategies, the potential of this compound is expected to expand further. With ongoing advancements in synthetic methodologies and interdisciplinary collaborations, CAS No. 42045-05-6 stands as a testament to the dynamic nature of modern chemical innovation.